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Compound of Interest

Compound Name: Isokotanin B

Cat. No.: B153769 Get Quote

Isokotanin B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Isokotanin B is a naturally occurring bicoumarin derivative isolated from the sclerotia of the

fungus Aspergillus alliaceus. This document provides a concise technical overview of

Isokotanin B, summarizing its chemical properties, known biological activities, and a general

methodology for its isolation. Currently, specific signaling pathways associated with Isokotanin
B have not been elucidated in the available scientific literature.

Chemical Properties
Isokotanin B is characterized by the following molecular and physical properties:
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Property Value Reference

CAS Number 154160-09-5 [1][2][3]

Molecular Formula C₂₃H₂₀O₈ [1][2][3]

Molecular Weight 424.40 g/mol [1]

Appearance Light yellow solid [4]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO
[4]

Biological Activity
The primary biological activity reported for Isokotanin B is its insecticidal properties. The

structural determination of Isokotanin B was achieved through various NMR techniques,

including INEPT, HMQC, and NOESY.[1]

Activity Target Organism Effect Reference

Insecticidal
Helicoverpa zea (Corn

earworm)
Active [1]

Insecticidal

Carpophilus

hemipterus (Dried fruit

beetle)

Active [1]

Experimental Protocols
Isolation of Isokotanin B from Aspergillus alliaceus
A detailed, step-by-step protocol for the isolation of Isokotanin B is not explicitly available in

the reviewed literature. However, based on the initial discovery and general methods for

isolating fungal secondary metabolites, a generalized workflow can be proposed. Isokotanin
B, along with Isokotanins A and C, was first isolated from the sclerotia of Aspergillus alliaceus.

[1] The process would generally involve solvent extraction of the fungal material followed by

chromatographic separation to purify the compound.
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Fungal Culture & Harvest Extraction Purification Analysis

Aspergillus alliaceus Culture Harvest of Sclerotia Solvent Extraction
(e.g., Ethyl Acetate, Methanol) Crude Extract Chromatographic Separation

(e.g., Silica Gel Chromatography, HPLC) Pure Isokotanin B Structural Elucidation
(NMR: INEPT, HMQC, NOESY)

Click to download full resolution via product page

A generalized workflow for the isolation and identification of Isokotanin B.

Signaling Pathways
As of the latest available data, there is no specific information detailing the signaling pathways

modulated by Isokotanin B. Further research is required to elucidate the molecular

mechanisms underlying its biological activities.

Conclusion
Isokotanin B is a fungal metabolite with established insecticidal activity. While its chemical

properties and a general isolation approach are known, its specific mechanism of action and

the signaling pathways it may influence remain an open area for future investigation. This

knowledge gap presents an opportunity for researchers in natural product chemistry and drug

discovery to explore the therapeutic potential of this bicoumarin compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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